Cas no 1563439-80-4 (5-Chloro-2-fluoro-N-hydroxybenzamidine)

• Product Name: 5-Chloro-2-fluoro-N-hydroxybenzamidine
• CAS No: 1563439-80-4
• MF: C₇H₆ClFN₂O
• MW: 188.586743831635
• MDL: MFCD22413686
• CID: 5219845
• Update Time: 2026-03-06

5-Chloro-2-fluoro-N-hydroxybenzamidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-N-hydroxybenzamidine
• Benzenecarboximidamide, 5-chloro-2-fluoro-N-hydroxy-

• MDL： MFCD22413686
• Inchi： 1S/C7H6ClFN2O/c8-4-1-2-6(9)5(3-4)7(10)11-12/h1-3,12H,(H2,10,11)
• InChI Key： HRWCNKCZOHIVSA-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC(Cl)=CC=C1F

Additional information on 5-Chloro-2-fluoro-N-hydroxybenzamidine

Introduction to 5-Chloro-2-fluoro-N-hydroxybenzamidine (CAS No. 1563439-80-4)

5-Chloro-2-fluoro-N-hydroxybenzamidine (CAS No. 1563439-80-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique combination of chlorine and fluorine substituents on the benzene ring, along with the hydroxy and amidine functional groups, imparts specific pharmacological characteristics that make it a promising candidate for further research and development.

The chemical structure of 5-Chloro-2-fluoro-N-hydroxybenzamidine is characterized by a benzene ring substituted with a chlorine atom at the 5-position and a fluorine atom at the 2-position. The presence of these halogen atoms can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity. The hydroxy group at the N-position of the amidine moiety adds further complexity to the molecule, potentially enhancing its biological activity through hydrogen bonding and other intermolecular interactions.

Recent studies have explored the potential of 5-Chloro-2-fluoro-N-hydroxybenzamidine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 5-Chloro-2-fluoro-N-hydroxybenzamidine exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 5-Chloro-2-fluoro-N-hydroxybenzamidine could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Chloro-2-fluoro-N-hydroxybenzamidine has also shown promise in antiviral research. A study published in Antiviral Research demonstrated that the compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis. This makes 5-Chloro-2-fluoro-N-hydroxybenzamidine a potential candidate for further development as an antiviral agent.

The anticancer potential of 5-Chloro-2-fluoro-N-hydroxybenzamidine has also been investigated. In a study published in Cancer Letters, researchers reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this cytotoxicity involves induction of apoptosis through activation of caspase pathways and disruption of mitochondrial membrane potential. These findings highlight the potential of 5-Chloro-2-fluoro-N-hydroxybenzamidine as a novel anticancer agent.

The pharmacokinetic properties of 5-Chloro-2-fluoro-N-hydroxybenzamidine have been studied to understand its behavior in biological systems. In vitro studies have shown that the compound has good solubility in aqueous media and moderate lipophilicity, which are favorable properties for oral bioavailability. Additionally, preliminary studies have indicated that 5-Chloro-2-fluoro-N-hydroxybenzamidine has a reasonable plasma half-life and low toxicity profile, making it suitable for further preclinical and clinical evaluation.

The safety profile of 5-Chloro-2-fluoro-N-hydroxybenzamidine is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support the continued investigation of 5-Chloro-2-fluoro-N-hydroxybenzamidine in clinical trials.

In conclusion, 5-Chloro-2-fluoro-N-hydroxybenzamidine (CAS No. 1563439-80-4) is a promising compound with diverse biological activities that warrant further exploration in medicinal chemistry. Its anti-inflammatory, antiviral, and anticancer properties make it a valuable lead for developing new therapeutic agents. Ongoing research aims to optimize its pharmacological profile and evaluate its potential in clinical settings.